Cas no 2228597-49-5 (4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine
• CAS No: 2228597-49-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6179340
• PubChem ID: 165626969
• Update Time: 2025-06-28

4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine
• 2228597-49-5
• EN300-1786271
• 4-methoxy-4-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine

• Inchi： 1S/C11H19N3O/c1-14-8-10(13-9-14)7-11(15-2)3-5-12-6-4-11/h8-9,12H,3-7H2,1-2H3
• InChI Key： MGQHPQDRSGODKP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CN(C)C=N2)CCNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine

4-Methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine: A Comprehensive Overview

4-Methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine (CAS No. 2228597-49-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine, including its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Properties

4-Methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine is a piperidine derivative with a methoxy group and a 1-methylimidazole moiety attached to the piperidine ring. The molecular formula of this compound is C₁₃H₂₀N₂O, and its molecular weight is approximately 220.30 g/mol. The presence of the methoxy group and the imidazole ring imparts unique chemical and physical properties to this molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 75°C, and it has a boiling point of approximately 260°C at standard atmospheric pressure. The pKa values of the compound indicate that it can exist in both protonated and deprotonated forms depending on the pH of the solution, which can influence its biological activity and pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxypiperidine with 1-methylimidazole in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yields.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Suzuki coupling or Stille coupling. These methods offer greater control over the regioselectivity and stereoselectivity of the product, making them particularly useful for preparing enantiomerically pure forms of 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine.

Biological Activities

4-Methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine has been studied for its potential biological activities, including its interactions with various receptors and enzymes. Recent research has shown that this compound exhibits significant affinity for serotonin receptors, particularly the 5-HT_2A receptor subtype. This property makes it a promising candidate for the development of novel antidepressants and antipsychotic drugs.

In addition to its receptor interactions, 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting potential applications in treating inflammatory diseases.

Clinical Applications and Research Trends

The potential clinical applications of 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy in treating major depressive disorder (MDD). Preliminary results from animal models have shown that this compound can enhance serotonin signaling in the brain, leading to improved mood and reduced anxiety symptoms.

In parallel, researchers are investigating the role of 4-methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine in modulating immune responses. Given its anti-inflammatory properties, it may have therapeutic potential in conditions such as rheumatoid arthritis, multiple sclerosis, and other autoimmune disorders.

Conclusion

4-Methoxy-4-(1-methyl-1H-imidazol-4-yl)methylpiperidine (CAS No. 2228597-49-5) is a versatile organic compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and clinical potential, paving the way for future advancements in drug discovery and development.